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Compound of Interest

Compound Name:
4-Cyano-N-methoxy-N-

methylbenzamide

Cat. No.: B040521 Get Quote

An In-depth Technical Guide to 4-Cyano-N-methoxy-N-methylbenzamide

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Cyano-N-methoxy-N-methylbenzamide, a key intermediate in organic

synthesis. The information is tailored for researchers, scientists, and professionals in the field

of drug development and medicinal chemistry.

Core Physical and Chemical Properties
4-Cyano-N-methoxy-N-methylbenzamide, also known as a Weinreb amide, is a versatile

reagent in organic chemistry, valued for its role in the synthesis of ketones from organometallic

reagents. Its physical form is a solid, and it should be stored in a dry environment at room

temperature.[1]
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Property Value Source

CAS Number 116332-64-0 [1]

Molecular Formula C₁₀H₁₀N₂O₂ [1]

Molecular Weight 190.20 g/mol [1][2]

Physical Form Solid [1]

Purity ≥95% [1]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1]
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Experimental Protocols
While specific experimental data for the melting and boiling points of 4-Cyano-N-methoxy-N-
methylbenzamide are not readily available in the provided search results, the synthesis of

analogous Weinreb amides is well-documented. The following is a representative protocol for

the synthesis of a similar compound, 4-Fluoro-N-methoxy-N-methylbenzamide, which can be

adapted for the synthesis of the title compound by starting with 4-cyanobenzoyl chloride.

General Synthesis of a 4-Substituted-N-methoxy-N-
methylbenzamide[3]
This procedure describes the reaction of a 4-substituted benzoyl chloride with N,O-

dimethylhydroxylamine hydrochloride.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d702844
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d702844
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d702844
https://www.tci-chemical-trading.com/product/CT001053476
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d702844
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d702844
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d702844
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d702844
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d702844
https://www.benchchem.com/product/b040521?utm_src=pdf-body
https://www.benchchem.com/product/b040521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Cyanobenzoyl chloride

N,O-dimethylhydroxylamine hydrochloride

Pyridine

Chloroform

Water

Anhydrous sodium sulfate

Procedure:

Dissolve 4-cyanobenzoyl chloride and N,O-dimethylhydroxylamine hydrochloride in

chloroform and stir the solution at room temperature.

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add pyridine to the cooled solution.

Allow the reaction mixture to gradually warm to room temperature and continue stirring for

approximately 1 hour.

The organic layer is then washed with water, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure to yield the crude product.

The crude product can be further purified by vacuum distillation or column chromatography.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the synthesis of 4-Cyano-N-
methoxy-N-methylbenzamide.
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Synthetic Workflow for 4-Cyano-N-methoxy-N-methylbenzamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b040521?utm_src=pdf-body-img
https://www.benchchem.com/product/b040521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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